Cas no 2138125-67-2 (1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-)

• Product Name: 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-
• CAS No: 2138125-67-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5259586
• Update Time: 2025-07-01

1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

• Inchi： 1S/C12H22N2O/c1-12(2,3)11(15)14-8-4-5-9-10(14)6-7-13-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： YUKUVEMYCLSXBB-UHFFFAOYSA-N
• SMILES： C(N1C2CCNC2CCC1)(=O)C(C)(C)C

Additional information on 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl)-

Chemical Profile of 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2138125-67-2, identified as 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl), represents a fascinating molecule in the realm of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential pharmacological properties. The intricate structure of this molecule, featuring a dimethyl ketone moiety linked to an octahydro-4H-pyrrolo[3,2-b]pyridine scaffold, suggests a high degree of molecular complexity that could translate into unique biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrolopyridine core is particularly noteworthy, as it is found in several bioactive molecules that have demonstrated efficacy in treating various diseases. The presence of the octahydro ring system adds another layer of structural complexity, which may contribute to the compound's binding affinity and selectivity for biological targets. This makes 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) a promising candidate for further investigation.

In the context of modern medicinal chemistry, the synthesis and characterization of such complex molecules are critical steps toward understanding their potential therapeutic applications. The dimethyl ketone group in this compound is a versatile functional handle that can be modified through various chemical reactions to explore different pharmacophores. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly alter biological activity.

One of the most intriguing aspects of this compound is its potential role in modulating neurological pathways. The pyrrolopyridine scaffold is known to interact with several neurotransmitter systems, making it a viable candidate for treating conditions such as depression, anxiety, and neurodegenerative disorders. Preliminary studies have suggested that derivatives of this class may exhibit properties similar to those of known psychotropic agents, although further research is needed to fully elucidate their mechanisms of action.

The synthesis of 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to construct the complex heterocyclic core efficiently. The development of robust synthetic protocols is essential for scaling up production and conducting comprehensive biological evaluations.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between this compound and its potential targets. Techniques such as docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and identify key pharmacophoric elements. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries and guiding the design of next-generation analogs.

The pharmacokinetic properties of 1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) are also critical factors to consider in drug development. Metabolic stability, solubility, and distribution within the body can significantly influence its therapeutic efficacy and safety profile. Therefore, interdisciplinary studies involving chemists, biologists, and pharmacologists are necessary to optimize these parameters before moving into clinical trials.

In conclusion,1-Propanone, 2,2-dimethyl-1-(octahydro-4H-pyrrolo[3,2-b]pyridin-4-yl) represents a structurally complex and biologically relevant molecule with significant potential in medicinal chemistry. Its unique combination of functional groups and heterocyclic scaffolds makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological and other diseases. As research continues to uncover new applications for this compound and its derivatives,CAS no 2138125-67-2 will undoubtedly play a crucial role in advancing our understanding of its pharmacological properties.